Cas no 884494-51-3 (2-fluoro-4-iodopyridine-3-carboxylic acid)

• Product Name: 2-fluoro-4-iodopyridine-3-carboxylic acid
• CAS No: 884494-51-3
• MF: C₆H₃FINO₂
• MW: 266.996397256851
• MDL: MFCD03095310
• CID: 706524
• PubChem ID: 44754754
• Update Time: 2025-06-13

2-fluoro-4-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-iodonicotinic acid
• 2-Fluoro-4-iodo-nicotinic acid
• 2-Fluoro-4-iodopyridin-3-ylcaboxylic acid
• 2-fluoro-4-iodopyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid, 2-fluoro-4-iodo-
• 2-Fluoro-4-IodonicotinicAcid
• PubChem17043
• KSC446C8B
• QKPLTGKHTYHYLU-UHFFFAOYSA-N
• BCP27284
• FCH1328268
• PC49358
• 2-fluoro-4-iodonicotinic acid, AldrichCPR
• AX8037098
• ST2409987
• 2-Fluoro-4-iodo-3-pyridinecarboxylic acid (ACI)
• J-509406
• 2-Fluoro-4-IodonicotinicAcidMethylEster
• CS-0041297
• AKOS015853203
• SCHEMBL198077
• SY022347
• 2-Fluoro-4-iodo-pyridine-3-carboxylic acid
• 2-Fluoro-4-iodonicotinic acid, 95%
• MFCD03095310
• 884494-51-3
• AC-33417
• DTXSID70660498
• DB-024933
• DS-0726

• MDL： MFCD03095310
• Inchi： 1S/C6H3FINO2/c7-5-4(6(10)11)3(8)1-2-9-5/h1-2H,(H,10,11)
• InChI Key： QKPLTGKHTYHYLU-UHFFFAOYSA-N
• SMILES： O=C(C1C(I)=CC=NC=1F)O

Computed Properties

• Exact Mass: 266.91900
• Monoisotopic Mass: 266.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.5

Experimental Properties

• Density: 2.198
• Boiling Point: 347°C at 760 mmHg
• Flash Point: 163.7°C
• Refractive Index: 1.647
• PSA: 50.19000
• LogP: 1.52350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-fluoro-4-iodopyridine-3-carboxylic acid

Introduction to 2-fluoro-4-iodopyridine-3-carboxylic acid (CAS No. 884494-51-3)

2-fluoro-4-iodopyridine-3-carboxylic acid, identified by the CAS number 884494-51-3, is a fluorinated and iodinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of small-molecule drugs targeting neurological and inflammatory disorders. The unique structural features of this compound, including the presence of both fluorine and iodine substituents, make it an attractive scaffold for medicinal chemists seeking to optimize drug-like properties such as solubility, metabolic stability, and binding affinity.

The< strong>fluorine atom in 2-fluoro-4-iodopyridine-3-carboxylic acid introduces a polarizing effect that can enhance the binding interactions between a drug molecule and its biological target. Additionally, the< strong>iodine substituent provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in drug discovery to construct complex molecular architectures. These attributes have positioned this compound as a valuable building block in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of drugs targeting neurological disorders due to their high unmet medical needs and complex pathophysiology. Pyridine derivatives have shown promise in this area, with several compounds entering clinical trials for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The< strong>fluoro- and< strong>iodo-substituted pyridines, including 2-fluoro-4-iodopyridine-3-carboxylic acid, have been explored as key components in the design of molecules that modulate neurotransmitter systems or interact with specific protein targets involved in these diseases.

One notable application of 2-fluoro-4-iodopyridine-3-carboxylic acid is in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with disease progression. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. The< strong>fluoro and< strong>iodo groups facilitate the introduction of additional functional moieties that can fine-tune the pharmacokinetic and pharmacodynamic properties of these inhibitors.

The< strong>Schneider group at the University of Bonn has recently reported on the use of 2-fluoro-4-iodopyridine-3-carboxylic acid as a precursor in the synthesis of novel antiviral agents. Their studies highlight its utility in constructing heterocyclic scaffolds that exhibit inhibitory activity against viral proteases. This work underscores the broad applicability of this compound across different therapeutic areas, demonstrating its potential as a starting point for drug discovery efforts targeting infectious diseases.

In addition to its role in medicinal chemistry, 2-fluoro-4-iodopyridine-3-carboxylic acid has found utility in materials science and agrochemical research. The presence of both fluorine and iodine atoms makes it a suitable candidate for generating organometallic complexes that can serve as catalysts or luminescent materials. These applications leverage the electronic properties imparted by the< strong>S-F and< strong>I-P bonds, which can influence charge transport and energy absorption characteristics.

The synthesis of< strong >2-fluoro-4-iodopyridine-3-carboxylic acidtypically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions to introduce the iodine substituent at the 4-position, followed by fluorination at the 2-position using appropriate fluorinating agents. The carboxylic acid functionality is typically introduced through oxidation or carboxylation reactions. These synthetic strategies highlight the compound's accessibility while also showcasing the synthetic versatility afforded by its unique substitution pattern.

The pharmacological evaluation of derivatives derived from< strong >2-fluoro-4-iodopyridine-3-carboxylic acidhas revealed several promising candidates with therapeutic potential. For instance, researchers have synthesized analogs targeting G protein-coupled receptors (GPCRs), which are integral membrane proteins involved in cellular signaling. These derivatives have demonstrated improved binding affinities and selectivity compared to parent compounds, suggesting that further optimization could yield lead structures for clinical development.

In conclusion,< strong >2-fluoro-4-iodopyridine-3-carboxylic acid(CAS No. 884494-51-3) is a multifaceted compound with significant applications in pharmaceutical research and beyond. Its structural features enable diverse functionalization strategies, making it a valuable intermediate for developing drugs targeting neurological disorders, cancers, infectious diseases, and other conditions. As research continues to uncover new therapeutic opportunities, this compound is likely to remain a cornerstone in synthetic chemistry efforts aimed at creating innovative molecular entities.